Cas no 125002-91-7 (4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-)

The compound 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- is a flavonoid derivative characterized by its polyhydroxylated and prenylated structure. Its key advantages include a high degree of antioxidant activity due to the presence of multiple hydroxyl groups, which enhance radical scavenging potential. The prenyl side chains (3-methyl-2-butenyl groups) at the 6 and 8 positions contribute to increased lipophilicity, improving membrane permeability and bioavailability. This structural feature also enhances interaction with hydrophobic biological targets. The compound’s stability and reactivity make it valuable for research in oxidative stress modulation and potential therapeutic applications. Its well-defined chemical properties support reproducibility in experimental studies.

4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- structure

125002-91-7 structure

Product Name:4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-

CAS No:125002-91-7

MF:C₂₅H₂₆O₆

MW:422.470347881317

CID:836709

PubChem ID:471687

Update Time:2025-05-27

4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
- 8-Prenylluteone
- 2-(4-Methoxyphenyl)-4-oxo-7-{[2,3,4-tri-O-acetyl-6-O-(2,3,4-tri-O -acetyl-6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy}-4H-ch romen-5-yl acetate
- 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
- 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
- [ "" ]
- 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)chromen-4-one
- 125002-91-7
- 5,7,2',4'-Tetrahydroxy-6,8-diprenylisoflavone
- AKOS032948908
- FS-9432
- NCGC00385686-01!3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)chromen-4-one
- LMPK12050304
- Eriotrichin B
- CS-0023304
- HY-N2786
- starbld0000829
- ConMedNP.1333
- DA-50027
- Inchi： 1S/C25H26O6/c1-13(2)5-8-17-22(28)18(9-6-14(3)4)25-21(23(17)29)24(30)19(12-31-25)16-10-7-15(26)11-20(16)27/h5-7,10-12,26-29H,8-9H2,1-4H3
- InChI Key： VYELCIXMHUBNAL-UHFFFAOYSA-N
- SMILES： O1C=C(C2C=CC(=CC=2O)O)C(C2=C(C(C/C=C(\C)/C)=C(C(C/C=C(\C)/C)=C12)O)O)=O

Computed Properties

Exact Mass: 422.17298
Monoisotopic Mass: 422.17293854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 745
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 107Å²

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 668.9±55.0 °C at 760 mmHg
Flash Point: 229.3±25.0 °C
PSA: 107.22
Vapor Pressure: 0.0±2.1 mmHg at 25°C

4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Pricemore >>

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